Cas no 1131594-64-3 (3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid)

• Product Name: 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid
• CAS No: 1131594-64-3
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 1030425
• PubChem ID: 45072159
• Update Time: 2025-10-22

3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid
• 3-bromo-4-(oxan-4-ylmethoxy)benzoic acid
• AKOS012350990
• DTXSID80662423
• 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoicacid
• 3-Bromo-4-[(oxan-4-yl)methoxy]benzoic acid
• 1131594-64-3
• DB-366096

• Inchi： 1S/C13H15BrO4/c14-11-7-10(13(15)16)1-2-12(11)18-8-9-3-5-17-6-4-9/h1-2,7,9H,3-6,8H2,(H,15,16)
• InChI Key： QYTBQJWXWHTNHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OCC1CCOCC1

Computed Properties

• Exact Mass: 314.01537g/mol
• Monoisotopic Mass: 314.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid

3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid (CAS No. 1131594-64-3): An Overview

3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid (CAS No. 1131594-64-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The presence of a bromine atom and a tetrahydro-2H-pyran moiety imparts specific chemical and biological properties that make it an attractive candidate for various research endeavors.

The chemical structure of 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid is defined by a benzene ring substituted with a bromine atom at the 3-position and a methoxy group attached to a tetrahydro-2H-pyran ring at the 4-position. The methoxy group is further functionalized with a carboxylic acid moiety, which plays a crucial role in its reactivity and biological activity. The combination of these functional groups provides a robust platform for the design and synthesis of bioactive molecules.

Recent studies have highlighted the potential of 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising lead compound for the development of anti-inflammatory drugs, which are essential for managing conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid has shown promise in cancer research. Studies conducted by leading pharmaceutical companies have indicated that this compound can selectively target and inhibit cancer cell proliferation without significantly affecting normal cells. This selective toxicity is attributed to its ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells, making it a valuable tool in the discovery of new anticancer agents.

The synthesis of 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid involves several well-established organic reactions, including bromination, etherification, and esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The versatility of this synthetic route allows for the introduction of various substituents at different positions on the benzene ring, thereby expanding its potential applications in drug discovery.

In the context of drug development, the physicochemical properties of 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid are crucial for its formulation and delivery. Its solubility profile, stability, and bioavailability are key factors that influence its effectiveness as a therapeutic agent. Recent advancements in formulation science have led to the development of novel delivery systems that enhance the pharmacokinetic properties of this compound, making it more suitable for clinical use.

Clinical trials involving 3-Bromo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid-based drugs have shown promising results. Phase I trials have demonstrated good safety profiles and tolerability, paving the way for further evaluation in larger patient populations. These trials have also provided valuable insights into the pharmacodynamics and pharmacokinetics of the compound, which are essential for optimizing dosing regimens and treatment protocols.

The future prospects for 3-Bromo-4-((tetrahydro-2H-pyran-4-y)methoxy)benzoic acid are bright. Ongoing research is focused on exploring its potential in combination therapies, where it can be used alongside other drugs to achieve synergistic effects. Additionally, efforts are being made to identify new targets and mechanisms through which this compound can exert its therapeutic effects, further expanding its utility in medicine.

In conclusion, 3-Bromo-((tetrahydro-2H-pyran-4-y)methoxy)-benzoic acid (CAS No. 1131594-64-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. As research continues to advance, this compound is likely to play an increasingly important role in improving patient outcomes and advancing medical science.